1. Home
  2. Product
  3. Main Products
  4. bipinnatin C
bipinnatin C bipinnatin C
Brand Name: Vulcanchem
CAS No.: 123483-20-5
VCID: VC0039778
InChI: InChI=1S/C24H28O10/c1-10-6-14-19-22(4,33-19)8-15-20-24(34-20,21(27)32-15)16(29-11(2)25)7-13(23(5)9-28-23)18(17(10)31-14)30-12(3)26/h6,13,15-16,18-20H,7-9H2,1-5H3/t13?,15-,16+,18-,19+,20-,22+,23?,24?/m1/s1
SMILES: CC1=C2C(C(CC(C34C(O3)C(CC5(C(O5)C(=C1)O2)C)OC4=O)OC(=O)C)C6(CO6)C)OC(=O)C
Molecular Formula: C24H28O10
Molecular Weight: 476.5 g/mol

bipinnatin C

CAS No.: 123483-20-5

Main Products

VCID: VC0039778

Molecular Formula: C24H28O10

Molecular Weight: 476.5 g/mol

bipinnatin C - 123483-20-5

CAS No. 123483-20-5
Product Name bipinnatin C
Molecular Formula C24H28O10
Molecular Weight 476.5 g/mol
IUPAC Name [(2S,5R,10R,12S,14R,15R)-5-acetyloxy-7,12-dimethyl-4-(2-methyloxiran-2-yl)-17-oxo-11,16,18,19-tetraoxapentacyclo[12.2.2.16,9.01,15.010,12]nonadeca-6,8-dien-2-yl] acetate
Standard InChI InChI=1S/C24H28O10/c1-10-6-14-19-22(4,33-19)8-15-20-24(34-20,21(27)32-15)16(29-11(2)25)7-13(23(5)9-28-23)18(17(10)31-14)30-12(3)26/h6,13,15-16,18-20H,7-9H2,1-5H3/t13?,15-,16+,18-,19+,20-,22+,23?,24?/m1/s1
Standard InChIKey FXDXTJXKPXLNSW-VYWOMTIUSA-N
Isomeric SMILES CC1=C2[C@@H](C(C[C@@H](C34[C@H](O3)[C@@H](C[C@]5([C@@H](O5)C(=C1)O2)C)OC4=O)OC(=O)C)C6(CO6)C)OC(=O)C
SMILES CC1=C2C(C(CC(C34C(O3)C(CC5(C(O5)C(=C1)O2)C)OC4=O)OC(=O)C)C6(CO6)C)OC(=O)C
Canonical SMILES CC1=C2C(C(CC(C34C(O3)C(CC5(C(O5)C(=C1)O2)C)OC4=O)OC(=O)C)C6(CO6)C)OC(=O)C
Synonyms ipinnatin C
bipinnatin-C
PubChem Compound 129977
Last Modified Nov 09 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19